Cas no 1935131-25-1 (4-(pentan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product Name: 4-(pentan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 1935131-25-1
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5708376
• PubChem ID: 130958010
• Update Time: 2025-10-24

4-(pentan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 1935131-25-1
• EN300-1074944
• 4-(Pentan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
• 4-(pentan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine

• Inchi： 1S/C12H19NS/c1-3-4-9(2)12-10-6-8-14-11(10)5-7-13-12/h6,8-9,12-13H,3-5,7H2,1-2H3
• InChI Key： MGMWIPQBAJHNJE-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2C(C)CCC

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.3Ų

Additional information on 4-(pentan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine

Exploring the Properties and Applications of 4-(pentan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 1935131-25-1)

In the realm of heterocyclic chemistry, 4-(pentan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 1935131-25-1) has emerged as a compound of significant interest due to its unique structural features and potential applications. This bicyclic system combines a thiophene ring fused with a pyridine moiety, offering a versatile scaffold for pharmaceutical and material science research. The presence of the pentan-2-yl substituent further enhances its lipophilicity, making it a candidate for drug discovery programs targeting central nervous system (CNS) disorders.

Recent studies highlight the growing demand for novel thienopyridine derivatives in medicinal chemistry, particularly as modulators of G-protein-coupled receptors (GPCRs). Researchers are actively investigating how structural variations, such as the 4-(pentan-2-yl) group in this compound, influence binding affinity and selectivity. These investigations align with current trends in personalized medicine, where tailored molecular designs are crucial for addressing unmet medical needs.

From a synthetic perspective, CAS 1935131-25-1 exemplifies advancements in green chemistry methodologies. Modern catalytic systems now enable efficient construction of the thieno[3,2-c]pyridine core with reduced environmental impact. This progress responds to the pharmaceutical industry's emphasis on sustainable synthesis, a topic frequently searched in academic and industrial databases.

The compound's potential extends beyond therapeutics. Materials scientists are exploring its electronic properties for organic semiconductor applications. The π-conjugated system in 4H,5H,6H,7H-thieno[3,2-c]pyridine derivatives shows promise for organic field-effect transistors (OFETs), coinciding with the surge in interest for flexible electronics and wearable technologies.

Analytical characterization of 4-(pentan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. These methods address common queries from researchers regarding structural elucidation of complex heterocycles. The compound's chromatographic behavior has also been documented, providing valuable data for quality control in synthetic workflows.

In drug metabolism studies, the pentan-2-yl side chain presents interesting pharmacokinetic considerations. Current literature suggests such aliphatic substituents may influence cytochrome P450 interactions, a hot topic in ADME (absorption, distribution, metabolism, excretion) research. This aligns with frequent searches about drug-likeness optimization in early-stage discovery.

The scientific community continues to explore structure-activity relationships (SAR) for this class of compounds. Particular attention is given to how the saturation level (4H,5H,6H,7H) affects biological activity compared to aromatic counterparts. These investigations contribute to broader discussions about molecular flexibility in drug design, a recurring theme in contemporary medicinal chemistry forums.

As research progresses, 4-(pentan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine serves as a compelling case study in scaffold hopping strategies. Its structural features bridge the gap between traditional heteroaromatic systems and partially saturated analogs, offering fresh perspectives for bioisostere development. This approach resonates with current interests in drug repurposing and polypharmacology.

Looking ahead, the compound's potential in catalysis and coordination chemistry is gaining recognition. The thienopyridine framework can act as a ligand precursor for transition metal complexes, tapping into the growing field of organometallic catalysis. This application aligns with industrial needs for atom-efficient transformations in fine chemical synthesis.